![molecular formula C₁₇H₁₇NO₄ B1145097 4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]pyridine N-oxide CAS No. 896134-07-9](/img/structure/B1145097.png)
4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]pyridine N-oxide
Overview
Description
4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]pyridine N-oxide (4-DIPNO) is a new synthetic compound that has emerged as a promising molecule for a variety of scientific research applications. 4-DIPNO has been widely studied for its potential use in drug design and development, as well as for its ability to act as a catalyst in organic synthesis. Additionally, 4-DIPNO has been studied for its ability to act as an antioxidant and its potential role in protecting cells from oxidative damage.
Scientific Research Applications
Acetylcholinesterase and Butyrylcholinesterase Inhibitory Activity
A series of 1-alkyl-4-[(5,6-dimethoxy-1-indanone-2-yl)methylene]pyridinium halide derivatives, structurally related to the compound of interest, were synthesized and characterized for their inhibitory activity against acetylcholinesterase and butyrylcholinesterase. This research is particularly significant for the development of treatments for Alzheimer’s disease. These compounds demonstrated promising inhibitory activity, indicating potential therapeutic applications (Farrokhi et al., 2019).
Nonlinear Optical Behavior
The compound's derivatives have been studied for their potential in nonlinear optical behavior. Specifically, molecular complexes formed with 4-substituted pyridine-1-oxide have shown second harmonic generation (SHG) activity, indicating their potential in materials science for applications in optics and photonics (Muthuraman et al., 2001).
Anticonvulsant Agents
Derivatives of 5,6-dimethoxy-2-{1-[arylamino/alkylamino(thioxo)methyl]-4-piperidyl-methyl}-1-indanones, closely related to the chemical structure , have been synthesized and assessed for their anticonvulsant properties. Some of these compounds have shown promising results in animal models, making them potential candidates for the development of new anticonvulsant drugs (Siddiqui et al., 2012).
Mechanism of Action
Target of Action
The primary target of the compound 4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]pyridine N-oxide, also known as Donepezil, is Acetylcholinesterase (AChE) . AChE is an enzyme that catalyzes the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition.
Mode of Action
The compound interacts with its target, AChE, by binding to it. This binding inhibits the activity of AChE, thereby preventing the breakdown of acetylcholine . As a result, the concentration of acetylcholine in the synaptic cleft increases, enhancing cholinergic transmission.
Pharmacokinetics
The pharmacokinetics of the compound involve its absorption, distribution, metabolism, and excretion (ADME). The compound is absorbed slowly in the gastrointestinal tract. It is extensively metabolized in the liver via the cytochrome P450 system, including CYP1A2, CYP2D6, and CYP3A4-related enzymes . The plasma protein binding rate of the parent compound is 93% .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that this compound is related to Donepezil , a cholinesterase inhibitor used in the treatment of Alzheimer’s disease . Therefore, it can be hypothesized that 4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]pyridine N-oxide might interact with enzymes such as acetylcholinesterase .
Cellular Effects
Given its structural similarity to Donepezil, it might influence cell function by affecting cell signaling pathways related to cholinergic neurotransmission
Molecular Mechanism
The molecular mechanism of action of this compound is not well established. If it acts similarly to Donepezil, it might exert its effects at the molecular level by inhibiting the enzyme acetylcholinesterase, thereby increasing the concentration of acetylcholine in the synaptic cleft and enhancing cholinergic transmission .
Metabolic Pathways
Donepezil, a related compound, is metabolized by CYP2D6 and CYP3A4 via demethylation, debenzylation, hydroxylation, oxidation to the cis-N-oxide, and glucuronidation . It is possible that this compound might be metabolized through similar pathways.
properties
IUPAC Name |
5,6-dimethoxy-2-[(1-oxidopyridin-1-ium-4-yl)methyl]-2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-21-15-9-12-8-13(7-11-3-5-18(20)6-4-11)17(19)14(12)10-16(15)22-2/h3-6,9-10,13H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKBSBQPGVAOILV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)CC(C2=O)CC3=CC=[N+](C=C3)[O-])OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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